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Compound of Interest

Compound Name: Methyl isonicotinimidate
CAS No.: 35451-46-8
Cat. No.: B1601337
Get Quote
. J

Abstract & Core Challenge

Methyl isonicotinate (CAS: 2459-09-8) presents a unique purification challenge due to its
physical state at ambient conditions. With a melting point (MP) of approximately 8.5°C — 15°C
(depending on purity), it exists as a liquid or a semi-solid slurry at typical laboratory
temperatures (20-25°C).

Standard recrystallization protocols (dissolve hot, cool to RT) will fail, resulting in an oiling-out
event or no phase change. This guide details a Low-Temperature Solvent Crystallization
protocol designed to isolate high-purity solid methyl isonicotinate using sub-ambient thermal
control.

Physicochemical Profile

Understanding the phase behavior is critical before attempting purification.
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Property Value Critical Note

CRITICAL: Material melts in

Melting Point 8.5°C - 15°C ] ]
hand. Requires cold-handling.
High BP makes removal of
high-boiling impurities b

Boiling Point 207-209°C -g o g- ] P ) Y
distillation difficult without
vacuum.

Density 1.161 g/mL Denser than water.[1]
Highly soluble in most

Solubility Soluble in EtOH, Et20, CHCIs organics; requires non-polar
solvent for crystallization.
Ester hydrolysis yields

Stability Moisture Sensitive Isonicotinic acid (Solid, MP

>300°C).

Protocol A: Low-Temperature Solvent
Recrystallization

Best for: Removing soluble organic impurities from crude reaction mixtures.

Reagents & Equipment

e Solvent System: n-Pentane (primary) or Petroleum Ether (30-60°C).

o Rationale: Methyl isonicotinate is highly soluble in polar solvents. A non-polar hydrocarbon
is required to induce precipitation at low temperatures.

e Cooling Bath: Dry ice/Acetone (-78°C) or Ice/Salt (-10°C).

 Filtration:Jacketed Buchner Funnel (cooled) or pre-chilled sintered glass funnel.

Step-by-Step Procedure

Step 1: Dissolution (Ambient)
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e Place the crude Methyl Isonicotinate oil in a round-bottom flask.
e Add n-Pentane dropwise at room temperature (25°C) with stirring.
e Add only enough solvent to dissolve the oil. Do not heat.

o Note: If insoluble solids remain (likely Isonicotinic acid), filter them off at room temperature
before proceeding.

Step 2: Cryogenic Nucleation

o Seal the flask under a nitrogen atmosphere to prevent moisture condensation (which causes
hydrolysis).

e Submerge the flask in an Ice/Salt bath (-10°C). Stir gently.

o If crystallization does not start, scratch the glass or add a seed crystal (obtained by freezing
a drop of pure material on a spatula in dry ice).

e Once nucleation begins, move the flask to a Dry Ice/Acetone bath (-78°C) or a -20°C freezer
for 1 hour to maximize yield.

Step 3: The "Cold Filtration" (Critical Failure Point) Most experiments fail here because the
equipment is too warm.

Pre-chill the receiving flask and the Buchner funnel in a -20°C freezer or by pouring cold
pentane through it.

Quickly filter the suspension while keeping the setup cold.

Wash the filter cake with ultra-cold (-78°C) pentane.

Do not pull air through the crystals for too long, as condensation will introduce water.
Step 4: Drying

o Transfer the solid immediately to a pre-tared flask.
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o Evaporate residual pentane under high vacuum while keeping the flask in an ice bath (0°C).

e Once solvent is removed, allow the flask to warm to RT. The pure product will likely melt
back into a colorless liquid. This is expected.

Protocol B: Melt Crystallization (Solvent-Free)

Best for: High-purity isolation without solvent contamination.

Cooling: Place the crude liquid in a test tube or flask.
e Freezing: Submerge in a bath at 0°C. The material should solidify.
o Partial Melting (Sweating): Slowly raise the temperature to 10°C.

o Separation: The impurities (which lower the melting point) will liquefy first. Invert the tube or
use a centrifuge to drain the liquid "impure" fraction, leaving the higher-melting pure crystals
behind.

Process Visualization
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Crude Methyl Isonicotinate
(Liquid/Oil @ 25°C)

Dissolution
Solvent: n-Pentane
Temp: 25°C

Insolubles?

Filtration (Ambient)

Remove Isonicotinic Acid (Solid) Clear Solution

Controlled Cooling
Step 1: -10°C (Nucleation)
Step 2: -78°C (Growth)

CRITICAL CONTROL POINT 1

Cold Filtration
Pre-chilled Funnel (-20°C)

Wash with -78°C Pentane

Vacuum Dry
(Maintain 0°C during drying)

Pure Methyl Isonicotinate
(Liquid > 15°C)
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Figure 1: Low-Temperature Crystallization Workflow. Note the Critical Control Point at filtration

where temperature management prevents yield loss.

Troubleshooting & Causality

Observation

Root Cause

Corrective Action

White solid precipitates
immediately upon adding

solvent.

Hydrolysis impurity

(Isonicotinic Acid).

Filter this solid off at RT. It is

not your product.

Crystals melt on the filter

paper.

Equipment heat capacity >

Heat of fusion.

Use a jacketed funnel or chill
equipment with dry ice before

use.

Oiling out (Two liquid layers) at

low temp.

Solvent is too polar or solution

too concentrated.

Add more pentane or switch to
a Pentane/Ether (10:1) mix.

Product smells like

vinegar/acid.

Hydrolysis has occurred.

Wash organic phase with cold
saturated NaHCOs before

crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Low-Temperature Recrystallization of
Methyl Isonicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601337/docs#application-note-low-temperature-
recrystallization-of-methyl-isonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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